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Compound of Interest

Compound Name: Diallyl succinate

Cat. No.: B105260 Get Quote

Essential Safety and Handling Guide for Diallyl
Succinate
This guide provides immediate safety, operational, and disposal protocols for the handling of

Diallyl succinate in a laboratory setting. Adherence to these procedures is crucial for ensuring

the safety of all personnel.

Hazard Identification and Personal Protective
Equipment (PPE)
Diallyl succinate is a chemical that requires careful handling due to its potential hazards.

While specific toxicological properties have not been thoroughly investigated, related

compounds suggest that it may cause skin, eye, and respiratory irritation. Precautionary

measures are therefore essential.

Recommended Personal Protective Equipment (PPE):

The following table summarizes the recommended PPE for handling Diallyl succinate.
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Protection Type Equipment Specification and Use

Eye and Face Protection

Safety glasses with side

shields or Chemical safety

goggles

Must meet ANSI Z87.1 or

European Standard EN166.

Use when there is a low

potential for splashing.[1]

Face shield

To be worn over safety glasses

or goggles in situations with a

higher risk of splashing or

exothermic reactions.[1][2]

Hand Protection Disposable nitrile gloves

Provides short-term protection

against a broad range of

chemicals and is suitable for

incidental contact.[2][3]

Chemically resistant gloves

For prolonged contact or

immersion, consult the glove

manufacturer's chemical

resistance guide to select the

appropriate material.

Body Protection Laboratory coat

A standard lab coat should be

worn to protect against minor

splashes and spills.[3]

Impermeable gown

Long-sleeved and back-closing

gowns are recommended for

activities with a higher risk of

significant exposure.[4]

Full-body suit ("bunny suit")

Recommended for large-scale

operations or when handling

highly concentrated solutions

to provide head-to-toe

protection.[5]

Respiratory Protection Use in a well-ventilated area All work with Diallyl succinate

should be conducted in a
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chemical fume hood or a well-

ventilated laboratory.[6]

Respirator

If engineering controls are

insufficient to maintain

exposure below permissible

limits, a respirator is required.

[2] The type of respirator

should be selected based on a

formal risk assessment.[1]

Foot Protection Closed-toe shoes

Shoes that completely cover

the foot are mandatory in a

laboratory setting.[2]

Safe Handling and Storage Procedures
Operational Plan:

Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. Read and understand the Safety Data Sheet (SDS).

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.[6]

Handling:

Avoid contact with skin and eyes.

Do not breathe mist or vapors.

Wash hands thoroughly with soap and water after handling and before breaks.[6]

Do not eat, drink, or smoke in the work area.[7]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]
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Keep away from strong acids, strong bases, and strong oxidizing agents.[7]

Spill Management and Disposal Plan
Spill Response:

Evacuate the immediate area.

Ensure adequate ventilation.

Wearing appropriate PPE, absorb the spill with an inert material such as sand or vermiculite.

[8]

Collect the absorbed material into a suitable, closed container for disposal.[8]

Do not allow the chemical to enter drains.

Disposal:

Dispose of Diallyl succinate and any contaminated materials as hazardous waste.[7]

All disposal must be in accordance with local, regional, and national regulations.[7][9]

Workflow for Handling Diallyl Succinate
Caption: Workflow for the safe handling and disposal of Diallyl succinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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